1-(7-Hydroxy-2,4b,8,8-tetramethyl-4,4a,5,6,7,8a,9,10-octahydro-3H-phenanthren-2-yl)ethane-1,2-diol
1-(7-Hydroxy-2,4b,8,8-tetramethyl-4,4a,5,6,7,8a,9,10-octahydro-3H-phenanthren-2-yl)ethane-1,2-diol
Brand Name:
Vulcanchem
CAS No.:
5940-00-1
VCID:
VC0197986
InChI:
InChI=1S/C20H34O3/c1-18(2)15-6-5-13-11-19(3,17(23)12-21)9-7-14(13)20(15,4)10-8-16(18)22/h11,14-17,21-23H,5-10,12H2,1-4H3/t14-,15-,16-,17+,19+,20+/m1/s1
SMILES:
CC1(C2CCC3=CC(CCC3C2(CCC1O)C)(C)C(CO)O)C
Molecular Formula:
C20H34O3
Molecular Weight:
322.5 g/mol
1-(7-Hydroxy-2,4b,8,8-tetramethyl-4,4a,5,6,7,8a,9,10-octahydro-3H-phenanthren-2-yl)ethane-1,2-diol
CAS No.: 5940-00-1
Reference Standards
VCID: VC0197986
Molecular Formula: C20H34O3
Molecular Weight: 322.5 g/mol
| CAS No. | 5940-00-1 |
|---|---|
| Product Name | 1-(7-Hydroxy-2,4b,8,8-tetramethyl-4,4a,5,6,7,8a,9,10-octahydro-3H-phenanthren-2-yl)ethane-1,2-diol |
| Molecular Formula | C20H34O3 |
| Molecular Weight | 322.5 g/mol |
| IUPAC Name | (1R)-1-[(2S,4aR,4bS,7R,8aS)-7-hydroxy-2,4b,8,8-tetramethyl-4,4a,5,6,7,8a,9,10-octahydro-3H-phenanthren-2-yl]ethane-1,2-diol |
| Standard InChI | InChI=1S/C20H34O3/c1-18(2)15-6-5-13-11-19(3,17(23)12-21)9-7-14(13)20(15,4)10-8-16(18)22/h11,14-17,21-23H,5-10,12H2,1-4H3/t14-,15-,16-,17+,19+,20+/m1/s1 |
| Standard InChIKey | NCAZLDCEJHFJDT-KHKZNYETSA-N |
| Isomeric SMILES | C[C@@]1(CC[C@@H]2C(=C1)CC[C@H]3[C@]2(CC[C@H](C3(C)C)O)C)[C@H](CO)O |
| SMILES | CC1(C2CCC3=CC(CCC3C2(CCC1O)C)(C)C(CO)O)C |
| Canonical SMILES | CC1(C2CCC3=CC(CCC3C2(CCC1O)C)(C)C(CO)O)C |
| Appearance | Powder |
| Synonyms | darutigenol |
| PubChem Compound | 3037565 |
| Last Modified | Nov 11 2021 |
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